![molecular formula C20H22ClN3O4S2 B2753423 ethyl 3-carbamoyl-2-(3-((4-chlorophenyl)thio)propanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate CAS No. 895478-85-0](/img/structure/B2753423.png)
ethyl 3-carbamoyl-2-(3-((4-chlorophenyl)thio)propanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
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Description
Ethyl 3-carbamoyl-2-(3-((4-chlorophenyl)thio)propanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C20H22ClN3O4S2 and its molecular weight is 467.98. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Annulation Reactions and Regioselectivity
Ethyl 2-methyl-2,3-butadienoate, acting as a 1,4-dipole synthon, undergoes [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst. This reaction yields ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with excellent yields and complete regioselectivity, expanding the scope of reactions involving ethyl 2-(substituted-methyl)-2,3-butadienoates for the synthesis of ethyl 2,6-cis-disubstituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with high diastereoselectivities (Xue-Feng Zhu, J. Lan, O. Kwon, 2003).
Complexation with Metals for Dyeing
Ethyl-4-((4-chlorophenyl)carbamoyl)-2-((5-cyano-2-hydroxy-1,4-dimethyl-6-oxo-1,6-dihydropyridin-3-yl) diazenyl)-5-methylthiophene-3-carboxylate, among others, demonstrates the complexation ability with metals such as copper, cobalt, and zinc. This complexation has been applied in dyeing polyester and nylon 6.6 fabrics, showing good levelness and fastness properties (Isaac Oluwatobi Abolude et al., 2021).
Novel Heterocyclic Disperse Dyes
The synthesis of novel heterocyclic disperse dyes incorporating the thiophene moiety, such as ethyl-2-amino-4-[(4-chlorophenyl)carbamoyl]-5-methylthiophene-3-carboxylate, has been explored for dyeing polyester fibers. These dyes offer various shades with very good levelness and fastness ratings, although they exhibit poor photostability (O. Iyun et al., 2015).
Biological Activities and Applications
Anticancer Activity
Some derivatives of thieno[2,3-b]pyridine have shown inhibitory activities against specific plant pests at certain dosages, indicating potential applications in agricultural pest management. Preliminary bioassays highlight the compounds' effectiveness against the root and stalk of Brassica napus and Echinochloa crusgalli (Tao Wang et al., 2010).
Cytotoxicity Towards Leukemia Cells
Substituted ethyl 7-cyclopropyl-2-(2-aryloxo)-3-nitro-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylates were prepared and evaluated for in vitro cytotoxicity towards sensitive and multidrug-resistant leukemia cells. The findings indicate that certain compounds exhibit significant growth inhibitory activity, suggesting potential for further exploration as anti-cancer agents (Salah A. Al-Trawneh et al., 2021).
Properties
IUPAC Name |
ethyl 3-carbamoyl-2-[3-(4-chlorophenyl)sulfanylpropanoylamino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClN3O4S2/c1-2-28-20(27)24-9-7-14-15(11-24)30-19(17(14)18(22)26)23-16(25)8-10-29-13-5-3-12(21)4-6-13/h3-6H,2,7-11H2,1H3,(H2,22,26)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRPOFNHYHHGCAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CCSC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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